Cas no 1261844-21-6 (2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine)

• Product Name: 2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine
• CAS No: 1261844-21-6
• MF: C₂₀H₁₃F₆NO
• MW: 397.313746213913
• CID: 4984114
• Update Time: 2025-10-29

2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine

• Inchi： 1S/C20H13F6NO/c1-28-16-10-17(12-4-2-6-14(8-12)19(21,22)23)27-18(11-16)13-5-3-7-15(9-13)20(24,25)26/h2-11H,1H3
• InChI Key： JXVOWENIYSOJJD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C=C(C2C=CC=C(C(F)(F)F)C=2)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 466
• XLogP3: 5.9
• Topological Polar Surface Area: 22.1

Additional information on 2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine

2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine: A Comprehensive Overview

2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine, also known by its CAS number 1261844-21-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted at positions 2 and 6 with 3-trifluoromethylphenyl groups and at position 4 with a methoxy group. The trifluoromethyl substituents are particularly notable for their electron-withdrawing properties, which play a crucial role in the compound's chemical reactivity and stability.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing detailed insights into its molecular geometry and electronic properties.

2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine has found applications in the field of materials science, particularly in the development of advanced materials for electronic devices. Its electron-deficient pyridine ring makes it an excellent candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that this compound exhibits remarkable electrical conductivity and photoluminescence properties, making it a promising material for next-generation optoelectronic devices.

In addition to its electronic applications, this compound has also been explored for its potential in medicinal chemistry. The trifluoromethyl groups confer high lipophilicity to the molecule, which is advantageous for drug design. Several studies have investigated its ability to inhibit specific enzymes and receptors, suggesting its potential as a lead compound for the development of novel therapeutic agents.

The environmental impact of 2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine has also been a topic of recent research. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from the environment. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In conclusion, 2,6-Bis(3-(trifluoromethyl)phenyl)-4-methoxypyridine is a versatile compound with a wide range of applications in materials science and medicinal chemistry. Its unique structure and properties continue to attract the attention of researchers worldwide, driving ongoing efforts to explore its full potential. As new technologies and methodologies emerge, this compound is expected to play an increasingly important role in the development of innovative solutions across various industries.